Cas no 56393-26-1 (6-Quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl-)

• Product Name: 6-Quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl-
• CAS No: 56393-26-1
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 5305320
• Update Time: 2025-04-23

6-Quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl-

• Inchi： 1S/C22H19N3O2/c1-26-17-13-16(23)22(27-2)21-20(17)24-18(14-9-5-3-6-10-14)19(25-21)15-11-7-4-8-12-15/h3-13H,23H2,1-2H3
• InChI Key： UKYAKYQECFSBKG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(OC)C(N)=CC=2OC)N=C(C2=CC=CC=C2)C=1C1=CC=CC=C1

Additional information on 6-Quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl-

6-Quinoxalinamine, 5,8-Dimethoxy-2,3-Diphenyl-

The compound with CAS No. 56393-26-1, known as 6-Quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl, is a highly specialized organic compound belonging to the quinoxaline family. Quinoxalines are heterocyclic aromatic compounds with a bicyclic structure consisting of two nitrogen atoms in a six-membered ring. The presence of dimethoxy and diphenyl substituents in this compound adds unique electronic and steric properties, making it a subject of interest in various fields of research and application.

Recent studies have highlighted the potential of 6-quinoxalinamine derivatives in the field of medicinal chemistry. The quinoxaline skeleton has been extensively explored for its ability to act as a scaffold in drug design. For instance, researchers have reported that 5,8-dimethoxy substitution enhances the compound's stability and bioavailability, making it a promising candidate for anti-cancer drug development. The diphenyl groups at positions 2 and 3 further contribute to the molecule's hydrophobicity, which is crucial for its interaction with biological targets.

The synthesis of 6-quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl involves a multi-step process that typically begins with the preparation of quinoxaline derivatives. One of the most efficient methods reported in recent literature involves the use of a palladium-catalyzed coupling reaction to introduce the phenyl groups at specific positions. The methoxy groups are introduced through nucleophilic aromatic substitution under controlled conditions. This approach ensures high yields and excellent regioselectivity.

In terms of applications, this compound has shown significant promise in the field of pharmacology. Studies conducted in vitro have demonstrated that 6-quinoxalinamine derivatives exhibit potent anti-inflammatory and anti-proliferative activities. Furthermore, recent research has explored their potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The dimethoxy substitution has been found to enhance the compound's ability to cross the blood-brain barrier, making it a valuable lead compound for central nervous system disorders.

Another area where this compound has garnered attention is in materials science. The rigid quinoxaline framework and the electron-withdrawing nature of the methoxy groups make this compound suitable for applications in organic electronics. Researchers have investigated its use as an electron transport layer in organic light-emitting diodes (OLEDs) and solar cells. The diphenyl groups contribute to the molecule's conjugation length, which is essential for efficient charge transport properties.

From an environmental perspective, the synthesis and application of 6-quinoxalinamine derivatives are being optimized to minimize their ecological footprint. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. For instance, solvent-free reactions and catalytic processes are being employed to reduce waste generation and energy consumption during production.

In conclusion, 6-quinoxalinamine, 5,8-dimethoxy-2,3-diphenyl (CAS No. 56393-26-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.